N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-pyrazol-1-ylacetamide
• InChI: InChI=1S/C13H13N3O3/c17-13(8-16-5-1-4-15-16)14-7-10-2-3-11-12(6-10)19-9-18-11/h1-6H,7-9H2,(H,14,17)
• InChI Key: KXRUMHQFRRVIAY-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CN3C=CC=N3
• Molecular Formula: C13H13N3O3
• Molecular Weight: 259.26 g/mol
• CAS No.: 1207010-08-9

Description

N-[(2H-1,3-Benzodioxol-5-yl)methyl]-2-(1H-pyrazol-1-yl)acetamide is a synthetic acetamide derivative characterized by two key structural motifs:

• A 1H-pyrazol-1-yl moiety linked via an acetamide bridge, a configuration common in bioactive molecules targeting enzymes or receptors.

Its synthesis likely involves coupling reactions between functionalized benzodioxole and pyrazole precursors, analogous to methods described for related acetamides .

Biological Activity

N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(1H-pyrazol-1-yl)acetamide is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Synthesis

The compound features a benzodioxole moiety and a pyrazole ring , which are known for their diverse biological activities. The synthesis typically involves multi-step organic reactions, including the formation of the pyrazolopyrimidinone core through reactions involving hydrazines and acetoacetate under acidic conditions, followed by the introduction of the benzodioxole moiety via nucleophilic substitution reactions.

Component	Structure
Benzodioxole	Benzodioxole Structure
Pyrazole	Pyrazole Structure

Antitumor Activity

Research has indicated that pyrazole derivatives, including N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(1H-pyrazol-1-yl)acetamide, exhibit significant antitumor properties. Studies demonstrate that these compounds can inhibit key enzymes involved in cancer cell proliferation such as BRAF(V600E) and EGFR. For instance, one study reported that certain pyrazole derivatives showed good inhibitory activity against these targets, suggesting potential applications in cancer therapy .

Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties. It is believed to exert its effects by inhibiting specific enzymes involved in inflammatory pathways. For example, one study demonstrated that certain analogs reduced inflammatory markers in vitro and in vivo models . The mechanism likely involves the modulation of signaling pathways related to inflammation.

Antimicrobial Activity

N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(1H-pyrazol-1-yl)acetamide has shown promising antimicrobial activity. Research indicates that pyrazole derivatives can effectively inhibit bacterial growth and may serve as potential leads for new antibiotics . The structure-activity relationship (SAR) studies suggest that modifications to the pyrazole ring can enhance this activity.

The biological activity of N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(1H-pyrazol-1-yl)acetamide is primarily attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in critical cellular processes such as cell cycle regulation and inflammation.
• Receptor Modulation : It may bind to receptors that mediate cellular responses to growth factors or inflammatory signals.

Case Studies and Research Findings

Several studies have highlighted the efficacy of this compound across various biological assays:

• Antitumor Study : In a study involving several pyrazole derivatives, N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(1H-pyrazol-1-yl)acetamide demonstrated significant inhibition of tumor growth in xenograft models .

Study	Findings
Antitumor Efficacy	Significant reduction in tumor size (p < 0.05) compared to control groups.
Anti-inflammatory Activity	Decreased levels of TNF-alpha and IL-6 in treated mice compared to untreated controls.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Compound Name	Key Substituents	Molecular Formula	Key Spectral Data (IR/NMR)	Source
N-[(2H-1,3-Benzodioxol-5-yl)methyl]-2-(1H-pyrazol-1-yl)acetamide	1,3-Benzodioxole, pyrazole	C₁₄H₁₃N₃O₃	Not explicitly reported in evidence	Target
N-(1,3-Dimethyl-1H-pyrazol-5-yl)acetamide (13)	Methylated pyrazole	C₇H₁₁N₃O	IR: 3,123 cm⁻¹ (NH), 1,667 cm⁻¹ (CO); ¹H-NMR: δ 2.04–3.55 ppm (CH₃ groups)
Compound 1 (2-(2H-1,3-Benzodioxol-5-yl)-N-(cyclopentaoxazol-3-yl)acetamide)	Benzodioxole, cyclopentaoxazole	C₁₇H₁₅N₂O₄	Not reported
N-(1H-Benzimidazol-2-yl)(1H-pyrazol-3-yl)acetamide (28–31)	Benzimidazole, pyrazole	C₁₃H₁₂N₆O	¹H-NMR: δ 5.27–9.84 ppm (heterocyclic protons)
N-Isopropyl-2-[2-(1-benzyl-5-oxopyrrolidin-3-yl)benzimidazol-1-yl]acetamide	Benzyl-pyrrolidinone, benzimidazole	C₂₄H₂₇N₅O₂	Not reported

Key Observations:

• Heterocyclic Diversity : Substitution with benzimidazole (e.g., compounds 28–31) introduces additional hydrogen-bonding sites versus pyrazole, which could influence solubility or target affinity .
• Synthetic Complexity : The target compound’s benzodioxolylmethyl group requires selective alkylation or coupling steps, whereas methylated pyrazoles (e.g., compound 13) are synthesized via straightforward acetylation .

Physicochemical and Pharmacological Properties

• Lipophilicity : The benzodioxole group in the target compound likely increases logP compared to purely pyrazole-based analogs (e.g., compound 13), enhancing membrane permeability.
• Metabolic Stability : Benzodioxole rings are resistant to oxidative metabolism, contrasting with methylated pyrazoles (compound 14), where demethylation could occur .
• Biological Activity : While direct data are lacking, pyrazole-acetamides often exhibit kinase inhibition or anti-inflammatory effects, whereas benzimidazole analogs (e.g., compound 32) show antimicrobial activity .